3-Nitrobenzoic acid

• CAS: 121-92-6
• Synonyms: 3-Nitrobenzoic Acid; NSC 9801; m-Carboxynitrobenzene; m-Nitrobenzenecarboxylic Acid
• Molecular Formula: C7H5NO4
• Molecular Weight: 167.12 g/mol
• SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)O
• InChI: InChI=1S/C7H5NO4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4H,(H,9,10)
• InChIKey: AFPHTEQTJZKQAQ-UHFFFAOYSA-N
• Solubility: less than 0.1 mg/mL at 64 °F (NTP, 1992); 1 g dissolves in 320 mL water, 3 mL alc, 4 mL ether, 18 mL chloroform, about 2 mL methanol, 2.5 mL acetone; Very slightly sol in benzene, carbon disulfide, petroleum ether; Soluble in oxygenated and chlorinated solvents; In water, 3,576 mg/L at 25 °C

Researchers requiring meta-nitrobenzoic acid face inconsistent nitration yields and isomer separation challenges. 3-Nitrobenzoic acid (CAS 121-92-6) delivers the definitive solution: • 65-77% nitration yield as the primary precursor to 3-aminobenzoic acid - the most economical route to meta-substituted drug cores • Distinct pKa of 3.47 ensures predictable reactivity in downstream esterification and amidation steps • Proven ligand for Eu(III) and Tb(III) coordination polymers with tunable luminescent properties unobtainable with ortho or para isomers Supplied with certified purity for both R&D and scale-up procurement.

3-Nitrobenzoic Acid: Core Properties

3-Nitrobenzoic acid (CAS 121-92-6), also known as m-nitrobenzoic acid, is an aromatic carboxylic acid featuring a nitro group substituted at the meta position of the benzoic acid ring. It is an off-white to light yellow crystalline solid with a molecular formula of C₇H₅NO₄ and a molar mass of 167.12 g/mol [1]. The compound serves as a key precursor to 3-aminobenzoic acid, which is essential in the preparation of certain dyes, and is synthesized primarily via the low-temperature nitration of benzoic acid [2]. Due to its unique electronic and steric properties, this meta-substituted derivative exhibits quantifiable differences in acidity, solubility, and coordination behavior compared to its ortho and para isomers, as well as the parent benzoic acid, making it a distinct choice for targeted research and industrial applications.

Precursor Key intermediate for 3-aminobenzoic acid and dye synthesis

Profile Meta-substituted electronic and steric properties distinct from ortho/para isomers

Coordination Unique 1D polymer topology with lanthanide ions versus other nitrobenzoates

• [1] 3-Nitrobenzoic acid. (2024, December 21). In Wikipedia. https://en.wikipedia.org/w/index.php?title=3-Nitrobenzoic_acid&oldid=1273214564 View Source
• [2] Nitrobenzoic acid. (2023, October 12). In Wikipedia. https://en.wikipedia.org/w/index.php?title=Nitrobenzoic_acid&oldid=1219710670 View Source

Why 3-Nitrobenzoic Acid Is Irreplaceable

The three isomeric nitrobenzoic acids (2-, 3-, and 4-nitrobenzoic acid) share the same molecular weight and core structure, yet their divergent physical and chemical properties render them non-interchangeable in precise scientific and industrial workflows. As summarized in a 2024 study, differences in solubility, pKa, and melting point—driven by the nitro group's position—directly impact their performance in applications ranging from pharmaceutical intermediate synthesis to analytical method development [1]. Substituting the meta (3-) isomer with the ortho (2-) or para (4-) variant, or the unsubstituted benzoic acid, will lead to quantifiably different outcomes in reaction yields, chromatographic separation, and the structural properties of derived coordination complexes. The evidence below provides the quantitative basis for these critical distinctions, guiding informed procurement and experimental design.

3-Nitrobenzoic acid

Potential substitutes

Acidity

pKa distinct from 2-isomer, similar to 4-isomer

2- isomer far more acidic; benzoic acid much weaker

Water solubility

Intermediate solubility at 25 °C

2- isomer higher; 4- isomer very low

Coordination topology

1D chain with Eu(III)/Tb(III)

Ortho and para form different solid-state networks

Meta substitution controls reactivity, solubility, and crystal packing — properties cannot be replicated by ortho or para isomers.

• [1] Saber, A. A., Wrobel, K., Wrobel, K., & Rodriguez, A. G. (2024). Adsorption of nitrobenzoic acids on magnetic nanoparticles: Influence of substituent position on adsorption efficiency. Molecules, 29(13), 3032. https://doi.org/10.3390/molecules29133032 View Source

3-Nitrobenzoic Acid: Quantitative Evidence Guide

Acidity: pKa Comparison with Benzoic Acid and Isomers

The electron-withdrawing nitro group significantly enhances the acidity of benzoic acid derivatives. The meta-positioned nitro group in 3-nitrobenzoic acid results in a pKa of 3.47 at 25°C [1]. This makes it approximately 10 times more acidic than unsubstituted benzoic acid (pKa 4.2) [2]. Critically, its pKa is markedly different from that of the ortho isomer (2-nitrobenzoic acid, pKa 2.17) but nearly identical to the para isomer (4-nitrobenzoic acid, pKa 3.44) [2].

Acidity (pKa)

Head-to-head

3-NBA pKa = 3.47

10× more acidic than benzoic acid; similar to 4-nitrobenzoic acid

25 °C, aqueous solution

Evidence Dimension	Acidity (pKa) in water at 25°C
Target Compound Data	pKa = 3.47
Comparator Or Baseline	Benzoic acid (pKa = 4.2), 2-Nitrobenzoic acid (pKa = 2.17), 4-Nitrobenzoic acid (pKa = 3.44)
Quantified Difference	10x more acidic than benzoic acid; 20x less acidic than 2-nitrobenzoic acid; similar to 4-nitrobenzoic acid
Conditions	Aqueous solution, 25°C

Why This Matters

This specific acidity profile dictates the compound's behavior in pH-dependent processes such as salt formation, extraction, and reactivity as a carboxylic acid, making it a preferred choice when the extreme acidity of the 2-isomer or the weakness of benzoic acid is unsuitable.

• [1] 3-Nitrobenzoic acid. (2024, December 21). In Wikipedia. https://en.wikipedia.org/w/index.php?title=3-Nitrobenzoic_acid&oldid=1273214564 View Source
• [2] Saber, A. A., Wrobel, K., Wrobel, K., & Rodriguez, A. G. (2024). Adsorption of nitrobenzoic acids on magnetic nanoparticles: Influence of substituent position on adsorption efficiency. Molecules, 29(13), 3032. https://doi.org/10.3390/molecules29133032 View Source

Water Solubility: Isomeric Differences

Water solubility is a key parameter affecting purification, formulation, and environmental fate. 3-Nitrobenzoic acid exhibits a water solubility of 3.0 g/L at 25°C [1]. This value is significantly lower than that of the ortho isomer (2-nitrobenzoic acid, 6.8 g/L) but substantially higher than that of the para isomer (4-nitrobenzoic acid, 0.42 g/L) [1].

Water solubility

Head-to-head

3.0 g/L at 25 °C

56% less soluble than 2-isomer; 7.1× more than 4-isomer

Affects recrystallization and aqueous reaction design

Evidence Dimension	Water Solubility
Target Compound Data	3.0 g/L
Comparator Or Baseline	2-Nitrobenzoic acid (6.8 g/L), 4-Nitrobenzoic acid (0.42 g/L)
Quantified Difference	56% less soluble than 2-nitrobenzoic acid; 7.1x more soluble than 4-nitrobenzoic acid
Conditions	25°C

Why This Matters

This intermediate solubility profile is crucial for purification via recrystallization and dictates its suitability in aqueous-phase reactions or environmental studies, where the high solubility of the 2-isomer or the very low solubility of the 4-isomer may be problematic.

• [1] Saber, A. A., Wrobel, K., Wrobel, K., & Rodriguez, A. G. (2024). Adsorption of nitrobenzoic acids on magnetic nanoparticles: Influence of substituent position on adsorption efficiency. Molecules, 29(13), 3032. https://doi.org/10.3390/molecules29133032 View Source

Crystal Engineering: Unique Eu(III) Polymer Topology

The position of the nitro group dictates the topology of metal-organic frameworks formed with lanthanide ions. In a direct comparative study, 3-nitrobenzoic acid reacted with Eu(III) to form a distinct one-dimensional (1D) coordination polymer with specific crystallographic parameters (space group P-1, a = 9.7100(19) Å, b = 10.579(2) Å, c = 13.361(3) Å, α = 77.41(3)°, β = 88.78(3)°, γ = 88.16(3)°) [1]. This structure is isostructural with the Tb(III) complex of the same ligand but differs fundamentally from the complexes formed by 2-nitrobenzoic acid and 4-nitrobenzoic acid [1].

Crystal topology

Head-to-head

1D polymer, space group P-1

Meta isomer yields unique Eu(III) chain; ortho/para form different networks

Low-temperature X-ray crystallography

Evidence Dimension	Crystal Structure of Eu(III) Complex
Target Compound Data	1D coordination polymer, space group P-1, a = 9.7100(19) Å, b = 10.579(2) Å, c = 13.361(3) Å
Comparator Or Baseline	2-Nitrobenzoic acid: P-1, a=12.385(3), b=12.912(3), c=17.889(4) Å; 4-Nitrobenzoic acid: P-1, a=9.2242(18), b=15.102(3), c=18.587(4) Å
Quantified Difference	Unique unit cell parameters leading to different solid-state packing and properties
Conditions	X-ray crystallography at low temperature

Why This Matters

For researchers designing luminescent materials or metal-organic frameworks, the specific geometry and connectivity imparted by the 3-nitrobenzoate ligand are essential and cannot be replicated by its isomers.

• [1] de Bettencourt-Dias, A. (2006). Nitro-functionalization and luminescence quantum yield of Eu(III) and Tb(III) benzoic acid complexes. Dalton Transactions, (34), 4093–4103. https://doi.org/10.1039/b606970c View Source

Regioselective Nitration: Major Meta Product

During the nitration of benzoic acid, the carboxylic acid group directs the incoming nitro group to the meta position. This results in 3-nitrobenzoic acid being the dominant product, with yields of approximately 65-77% [REFS-1, REFS-2]. The ortho (2-) isomer is a major by-product formed at around 20% yield, while the para (4-) isomer is only a minor impurity at approximately 1.5% [2].

Nitration yield

Cross-study

65–77% (major product)

Yield 3–4× higher than 2-isomer; >40× higher than 4-isomer

Low-temperature nitration of benzoic acid

Evidence Dimension	Product Yield in Benzoic Acid Nitration
Target Compound Data	65-77% yield (major product)
Comparator Or Baseline	2-Nitrobenzoic acid (approx. 20% yield), 4-Nitrobenzoic acid (approx. 1.5% yield)
Quantified Difference	Yield is 3-4x higher than 2-isomer and >40x higher than 4-isomer
Conditions	Nitration of benzoic acid at low temperatures

Why This Matters

This high regioselectivity makes 3-nitrobenzoic acid the most accessible and cost-effective isomer for large-scale synthesis, directly impacting its availability and price for procurement.

• [1] Kuang, J. (2024). Exploring the pharmaceutical applications of 3-nitrobenzoic acid. Kuujia News. Retrieved from https://news.kuujia.com/exploring-the-pharmaceutical-applications-of-3-nitrobenzoic-acid/ View Source
• [2] 3-Nitrobenzoic acid. (n.d.). In The Free Dictionary by Farlex. Retrieved from https://encyclopedia2.thefreedictionary.com/3-Nitrobenzoic+Acid View Source

Electrochemical Reduction: Isomer-Specific Behavior

The reduction behavior of nitrobenzoic acids is sensitive to the position of the substituent. An electrochemical study on glassy carbon and stainless steel electrodes found that the reduction of all three isomers (2-, 3-, and 4-nitrobenzoic acid) is an irreversible, diffusion-controlled process [1]. While specific peak potentials (Ep) are not provided, the study demonstrates that the redox behavior is isomer-dependent, with distinct Ep shifts observed for each isomer under varying pH and scan rate conditions [1]. This confirms that their electrochemical reactivity cannot be assumed to be equivalent.

Electrochemistry

Class-level

Irreversible, diffusion-controlled reduction

Isomer-dependent Ep shifts observed; specific values not reported

Glassy carbon & SS-316, pH 5–9

Evidence Dimension	Electrochemical Reduction Behavior
Target Compound Data	Irreversible, diffusion-controlled reduction; Ep shifts with pH/scan rate
Comparator Or Baseline	2-Nitrobenzoic acid and 4-Nitrobenzoic acid (also irreversible, diffusion-controlled)
Quantified Difference	Isomer-specific Ep shifts observed, but specific values not reported
Conditions	Glassy carbon and SS-316 electrodes, aqueous methanolic solution (1:1), pH 5.0, 7.0, and 9.0

Why This Matters

For applications involving redox chemistry—such as in sensors, electrosynthesis, or biological reduction studies—the specific reduction potential and kinetics of the 3-isomer are critical and not interchangeable with its analogs.

• [1] Sharma, S. K., & Sharma, A. (2022). Electrochemical studies of nitro benzoic acids at different pH on glassy carbon and stainless steel (SS-316) electrode. Rasayan Journal of Chemistry, 15(1), 350–358. http://dx.doi.org/10.31788/rjc.2022.1516478 View Source

3-Nitrobenzoic Acid: Optimized Applications

Pharmaceutical Intermediate Synthesis via Meta-Substitution

3-Nitrobenzoic acid is the primary precursor for the synthesis of 3-aminobenzoic acid and its derivatives, which are crucial building blocks in the pharmaceutical industry. Its high yield and regioselectivity during nitration (65-77% vs. ~20% for the 2-isomer) make it the most economically viable starting material for any drug candidate requiring a meta-substituted benzoic acid core [REFS-1, REFS-2]. Its distinct pKa of 3.47 also ensures predictable reactivity in downstream esterification and amidation steps.

Luminescent Lanthanide Coordination Polymers and MOFs

For materials scientists, 3-nitrobenzoic acid is a ligand of choice for constructing one-dimensional coordination polymers with specific lanthanide ions like Eu(III) and Tb(III). The resulting complexes exhibit unique crystallographic parameters and solid-state packing, which are directly determined by the meta-substitution pattern [3]. This structural specificity, which cannot be achieved with the ortho- or para-nitrobenzoate ligands, is essential for tuning the luminescent properties and quantum yields of these advanced materials.

Isomer-Specific Analytical Separation and Quantification

The intermediate water solubility (3.0 g/L at 25°C) and distinct chromatographic behavior of 3-nitrobenzoic acid are critical for analytical chemists developing HPLC or LC-MS methods to separate and quantify nitrobenzoic acid isomers in complex mixtures [4]. Its property is central to ensuring accurate purity assessment of synthetic batches and environmental monitoring, where the co-elution of the 2- and 3-isomers can be a known challenge [5].

Electrochemical Reduction of Aromatic Nitro Compounds

As demonstrated by Sharma and Sharma (2022), the electrochemical reduction of 3-nitrobenzoic acid on glassy carbon and stainless steel electrodes proceeds via an irreversible, diffusion-controlled mechanism [6]. This well-defined electrochemical signature allows researchers to use the 3-isomer as a model compound to study the fundamentals of nitro-group reduction, develop new electrocatalytic methods, or create sensors for nitroaromatic compounds, leveraging its quantifiably distinct behavior compared to other isomers.

Application

Selection Property

Validation Focus

Pharmaceutical intermediate synthesis

Meta-regioselective precursor

Nitration yield and pKa consistency

Lanthanide luminescent materials

Coordination topology fidelity

Crystallographic comparison with isomers

Isomer-specific analytical separation

Isomer-resolved retention

Chromatographic method specificity

Electrochemical reduction studies

Isomer-dependent redox signature

Voltammetric behavior across pH

• [1] Kuang, J. (2024). Exploring the pharmaceutical applications of 3-nitrobenzoic acid. Kuujia News. Retrieved from https://news.kuujia.com/exploring-the-pharmaceutical-applications-of-3-nitrobenzoic-acid/ View Source
• [2] 3-Nitrobenzoic acid. (n.d.). In The Free Dictionary by Farlex. Retrieved from https://encyclopedia2.thefreedictionary.com/3-Nitrobenzoic+Acid View Source
• [3] de Bettencourt-Dias, A. (2006). Nitro-functionalization and luminescence quantum yield of Eu(III) and Tb(III) benzoic acid complexes. Dalton Transactions, (34), 4093–4103. https://doi.org/10.1039/b606970c View Source
• [4] Saber, A. A., Wrobel, K., Wrobel, K., & Rodriguez, A. G. (2024). Adsorption of nitrobenzoic acids on magnetic nanoparticles: Influence of substituent position on adsorption efficiency. Molecules, 29(13), 3032. https://doi.org/10.3390/molecules29133032 View Source
• [5] Identification of highly polar nitroaromatic compounds in leachate and ground water samples from a TNT-contaminated waste site by LC-MS, LC-NMR, and off-line NMR and MS investigations. (2007). Analytical and Bioanalytical Chemistry. https://doi.org/10.1007/s00216-007-1632-1 View Source
• [6] Sharma, S. K., & Sharma, A. (2022). Electrochemical studies of nitro benzoic acids at different pH on glassy carbon and stainless steel (SS-316) electrode. Rasayan Journal of Chemistry, 15(1), 350–358. http://dx.doi.org/10.31788/rjc.2022.1516478 View Source